Orlistat Tetradecyl Ester
Orlistat Tetradecyl Ester
Brand Name:
Vulcanchem
CAS No.:
686744-60-5
VCID:
VC0119239
InChI:
InChI=1S/C31H57NO5/c1-5-7-9-11-12-13-14-15-16-17-18-20-26(36-31(35)28(32-24-33)22-25(3)4)23-29-27(30(34)37-29)21-19-10-8-6-2/h24-29H,5-23H2,1-4H3,(H,32,33)/t26-,27-,28-,29-/m0/s1
SMILES:
CCCCCCCCCCCCCC(CC1C(C(=O)O1)CCCCCC)OC(=O)C(CC(C)C)NC=O
Molecular Formula:
C31H57NO5
Molecular Weight:
523.8 g/mol
Orlistat Tetradecyl Ester
CAS No.: 686744-60-5
Reference Standards
VCID: VC0119239
Molecular Formula: C31H57NO5
Molecular Weight: 523.8 g/mol
| CAS No. | 686744-60-5 |
|---|---|
| Product Name | Orlistat Tetradecyl Ester |
| Molecular Formula | C31H57NO5 |
| Molecular Weight | 523.8 g/mol |
| IUPAC Name | [(2S)-1-[(2S,3S)-3-hexyl-4-oxooxetan-2-yl]pentadecan-2-yl] (2S)-2-formamido-4-methylpentanoate |
| Standard InChI | InChI=1S/C31H57NO5/c1-5-7-9-11-12-13-14-15-16-17-18-20-26(36-31(35)28(32-24-33)22-25(3)4)23-29-27(30(34)37-29)21-19-10-8-6-2/h24-29H,5-23H2,1-4H3,(H,32,33)/t26-,27-,28-,29-/m0/s1 |
| Standard InChIKey | LIFQFEPLLRJNQF-DZUOILHNSA-N |
| Isomeric SMILES | CCCCCCCCCCCCC[C@@H](C[C@H]1[C@@H](C(=O)O1)CCCCCC)OC(=O)[C@H](CC(C)C)NC=O |
| SMILES | CCCCCCCCCCCCCC(CC1C(C(=O)O1)CCCCCC)OC(=O)C(CC(C)C)NC=O |
| Canonical SMILES | CCCCCCCCCCCCCC(CC1C(C(=O)O1)CCCCCC)OC(=O)C(CC(C)C)NC=O |
| Synonyms | N-Formyl-L-leucine (1S)-1-[[(2S,3S)-3-Hexyl-4-oxo-2-oxetanyl]methyl]tetradecyl Ester; |
| PubChem Compound | 24971297 |
| Last Modified | Nov 11 2021 |
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